Cas no 27457-25-6 (Pyrimidinecarboxylic acid)

• Product Name: Pyrimidinecarboxylic acid
• CAS No: 27457-25-6
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• CID: 4459943
• PubChem ID: 12626245
• Update Time: 2025-04-24

Pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrimidinecarboxylic acid
• 27457-25-6
• 2-Pyrimidinecarboxylic acid
• pyrimidine carboxylic acid
• CHEMBL5184766
• 2-Pyrimidine-carboxylic acid
• AC-706
• 2-Carboxypyrimidine
• CCG-321209
• MFCD00856161
• SCHEMBL108190
• F2145-0274
• DB-024736
• PD020331
• 687-914-9
• 31519-62-7
• SB36540
• FP15840
• pyrimidine, 2-carboxy-
• Pyrimidine-2-carboxylic acid;2-carboxy-Pyrimidine
• Pyrimidine-2-carboxylic acid, 97%
• P2328
• DTXSID00901503
• PS-3889
• HY-60346
• ZFCHNZDUMIOWFV-UHFFFAOYSA-N
• PB18516
• Pyrimidine-2-carboxylic acid
• 2-Pyrimidinecarboxylicacid
• SY004101
• pyrimidine-carboxylic acid
• NoName_629
• 2-carboxy-Pyrimidine
• CS-D0763
• STL488931
• P67451
• 2- pyrimidinecarboxylic acid
• EN300-80230
• AKOS000279272

• Inchi： 1S/C5H4N2O2/c8-5(9)4-6-2-1-3-7-4/h1-3H,(H,8,9)
• InChI Key： ZFCHNZDUMIOWFV-UHFFFAOYSA-N
• SMILES： OC(C1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 124.027277375Da
• Monoisotopic Mass: 124.027277375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.1Ų